(E)-2-((2-(1H-benzo[d]imidazol-2-yl)hydrazono)methyl)-1H-benzo[d]imidazole

• IUPAC Name: N-[(E)-1H-benzimidazol-2-ylmethylideneamino]-1H-benzimidazol-2-amine
• InChI: InChI=1S/C15H12N6/c1-2-6-11-10(5-1)17-14(18-11)9-16-21-15-19-12-7-3-4-8-13(12)20-15/h1-9H,(H,17,18)(H2,19,20,21)/b16-9+
• InChI Key: XHXFHNLCWNEHEV-CXUHLZMHSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C=NNC3=NC4=CC=CC=C4N3
• Isomeric SMILES: C1=CC=C2C(=C1)NC(=N2)/C=N/NC3=NC4=CC=CC=C4N3
• Molecular Formula: C15H12N6
• Molecular Weight: 276.30 g/mol

Description

(E)-2-((2-(1H-benzo[d]imidazol-2-yl)hydrazono)methyl)-1H-benzo[d]imidazole, also known as BMH-21, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. BMH-21 is a promising drug candidate due to its unique chemical structure and mechanism of action.

Scientific Research Applications

Corrosion Inhibition and Material Protection

Compounds structurally related to (E)-2-((2-(1H-benzo[d]imidazol-2-yl)hydrazono)methyl)-1H-benzo[d]imidazole have been studied for their corrosion inhibition properties. For example, derivatives such as BIHT and MIHT have demonstrated efficient corrosion inhibition capabilities for oil-field N80 steel in hydrochloric acid environments. These compounds adsorb on the steel surface, following the Langmuir adsorption isotherm, which suggests strong interaction and potential protective capabilities against corrosion. Theoretical studies, including Density Functional Theory (DFT) and molecular dynamics simulation, support these findings, providing insights into the mechanisms of action at the molecular level (Yadav, Sarkar, & Obot, 2016).

Antimicrobial and Anticancer Activities

Benzimidazole derivatives, including those related to the specified compound, have been synthesized and evaluated for their biological activities. Some of these compounds have shown promising antimicrobial and anticancer activities. The synthesis of novel polysubstituted bis-azoles via bis-hydrazonoyl chloride has led to compounds with significant biological activity, highlighting the therapeutic potential of these molecules in treating microbial infections and cancer (Kheder & Farghaly, 2017).

Ferroelectricity and Antiferroelectricity in Benzimidazoles

The unique physical properties of benzimidazole derivatives, such as ferroelectricity and antiferroelectricity, have been explored. These properties are significant for the development of lead- and rare-metal-free ferroelectric devices. The amphoteric nature of the imidazole unit, which can bind molecules into a dipolar chain, is a key factor in these properties. This has opened up new avenues for the application of benzimidazole derivatives in electronic devices and materials science (Horiuchi et al., 2012).

Antimicrobial Studies of Novel Fused Heterocyclic Compounds

Further research into benzimidazole derivatives has led to the development of compounds with potential antimicrobial properties. The synthesis and antimicrobial studies of novel fused heterocyclic compounds have shown that these molecules could serve as effective agents against various microbial strains, suggesting their applicability in developing new antimicrobial drugs (Khairwar, Mishra, & Singh, 2021).